Cas no 4776-26-5 (3H-Purine,6-methoxy-3-methyl-8-phenyl-)
4776-26-5 structure
Product Name:3H-Purine,6-methoxy-3-methyl-8-phenyl-
CAS No:4776-26-5
MF:C10H12F3N3S
MW:263.282590866089
CID:334539
PubChem ID:2731352
Update Time:2025-04-19
3H-Purine,6-methoxy-3-methyl-8-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Purine,6-methoxy-3-methyl-8-phenyl-
- 1-(dimethylamino)-3-[3-(trifluoromethyl)phenyl]thiourea
- hydrazinecarbothioamide, 2,2-dimethyl-N-[3-(trifluoromethyl)phenyl]-
- N1-[3-(trifluoromethyl)phenyl]-2,2-dimethylhydrazine-1-carbothioamide
- OJYFWMRPMRXROS-UHFFFAOYSA-N
- CCG-253065
- SMR000460491
- AKOS005396267
- 4776-26-5
- 2,2-dimethyl-N-[3-(trifluoromethyl)phenyl]hydrazinecarbothioamide
- DTXSID70369691
- CHEMBL1563288
- MLS000861707
- HMS2807L06
- HMS1667H19
-
- Inchi: 1S/C10H12F3N3S/c1-16(2)15-9(17)14-8-5-3-4-7(6-8)10(11,12)13/h3-6H,1-2H3,(H2,14,15,17)
- InChI Key: OJYFWMRPMRXROS-UHFFFAOYSA-N
- SMILES: S=C(NN(C)C)NC1C=CC=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 263.07056
- Monoisotopic Mass: 263.07040306g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 27.3
3H-Purine,6-methoxy-3-methyl-8-phenyl- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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